Cas no 151602-49-2 (5-O-Desmethyl Omeprazole)

• Product Name: 5-O-Desmethyl Omeprazole
• CAS No: 151602-49-2
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 139261
• PubChem ID: 10404448
• Update Time: 2025-05-21

5-O-Desmethyl Omeprazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-ol,2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-
• 5-O-DESMETHYL OMEPRAZOLE
• 2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-3H-benzimidazol-5-ol
• 5-O-Desmethyl Omeprazole Discontinued see product # D292120
• 1H-Benzimidazol-6-ol,2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]
• 2-[[(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazol-6-ol
• 5-Desmethylomeprazole
• Omeprazole Impurity L
• Esomeprazol impurity L
• Esomeprazole impurity M
• EsoMeprazole sodiuM iMpurity L
• 5-O-Desmethyl OmeprazoleDiscontinued see product # D292120
• 2-[[(4-Methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazol-5-ol
• 1H-Benzimidazol-6-ol, 2-(((4-methoxy-3,5-dimethyl-2-pyridinyl)methyl)sulfinyl)-
• 2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazol-5-ol? (Omeprazole Impurity
• SCHEMBL7852684
• AKOS015914439
• 2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulinyl]-3H-benzimidazol-5-ol
• FT-0666190
• 5'-O-Desmethyl omeprazole
• CHEBI:169791
• 5-O-Desmethyl- Omeprazole (RS-D7)
• 5-o-Desmethyl-omeprazole
• 1H-Benzimidazol-6-ol, 2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-
• 2-[(4-Methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-benzimidazol-6-ol
• UNII-QH71GLR6GT
• 5-O-Desmethylomeprazole
• DTXSID20439414
• NS00116533
• A856229
• AC-30003
• 151602-49-2
• SCHEMBL18966685
• 5-O-DesmethylOmeprazole-d3
• CS-0166417
• USRE49340, Rank 1
• 2-{[(4-methoxy-3,5-dimethylpyridin-2-yl)methane]sulfinyl}-1H-1,3-benzodiazol-6-ol
• (S)-2-(((4-Methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazol-6-ol
• QH71GLR6GT
• 5'-O-Desmethylomeprazole
• BDBM586110
• 2-(((4-Methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazol-6-ol
• 5-O-Desmethyl Omeprazole

• Inchi： 1S/C16H17N3O3S/c1-9-7-17-14(10(2)15(9)22-3)8-23(21)16-18-12-5-4-11(20)6-13(12)19-16/h4-7,20H,8H2,1-3H3,(H,18,19)
• InChI Key： TWXDTVZNDQKCOS-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)O)(CC1C(C)=C(C(C)=CN=1)OC)=O

Computed Properties

• Exact Mass: 331.09900
• Monoisotopic Mass: 331.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 238-240°C
• Boiling Point: NA
• Solubility: Almost insoluble (0.086 g/l) (25 º C),
• PSA: 107.31000
• LogP: 3.46240

5-O-Desmethyl Omeprazole Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Sulfinylbenzimidazoles

Additional information on 5-O-Desmethyl Omeprazole

Research Brief on 5-O-Desmethyl Omeprazole (CAS: 151602-49-2): Recent Advances and Implications

5-O-Desmethyl Omeprazole (CAS: 151602-49-2) is a key metabolite of omeprazole, a proton pump inhibitor (PPI) widely used in the treatment of acid-related gastrointestinal disorders. Recent studies have highlighted its pharmacological significance, particularly in drug metabolism, pharmacokinetics, and potential therapeutic applications. This research brief synthesizes the latest findings on 5-O-Desmethyl Omeprazole, focusing on its chemical properties, metabolic pathways, and emerging roles in precision medicine.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the enzymatic oxidation of omeprazole to 5-O-Desmethyl Omeprazole, mediated primarily by CYP2C19. The research demonstrated that this metabolite retains partial proton pump inhibitory activity, albeit at a reduced potency compared to the parent compound. Notably, genetic polymorphisms in CYP2C19 were found to significantly influence the plasma concentration of 5-O-Desmethyl Omeprazole, underscoring its relevance in personalized dosing strategies for PPIs.

Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have enabled precise quantification and structural characterization of 5-O-Desmethyl Omeprazole in biological matrices. A recent Analytical and Bioanalytical Chemistry paper (2024) reported a novel high-throughput method for simultaneous detection of omeprazole and its metabolites, achieving a detection limit of 0.1 ng/mL for 5-O-Desmethyl Omeprazole. This methodological advancement facilitates more accurate pharmacokinetic studies and therapeutic drug monitoring.

Emerging research suggests potential off-target effects of 5-O-Desmethyl Omeprazole. A preclinical study in Biochemical Pharmacology (2023) identified modulation of Nrf2 signaling pathways by this metabolite, indicating possible cytoprotective properties independent of acid suppression. These findings open new avenues for exploring repurposing opportunities, particularly in oxidative stress-related conditions.

From a drug development perspective, 5-O-Desmethyl Omeprazole has gained attention as a reference standard in bioequivalence studies for generic omeprazole formulations. Regulatory agencies now recommend including this metabolite in comprehensive metabolic profiling, as reflected in recent FDA and EMA guidelines (2023-2024). The compound's stability under various pH conditions has also been systematically investigated, providing crucial data for formulation optimization.

In conclusion, 5-O-Desmethyl Omeprazole (151602-49-2) represents more than just a metabolic byproduct. Its evolving pharmacological profile and analytical applications continue to inform both basic research and clinical practice. Future studies should explore structure-activity relationships of synthetic analogs and investigate potential synergistic effects when co-administered with omeprazole in specific patient populations.